Cas no 2461-15-6 (2-Ethylhexyl glycidyl ether)

• Product Name: 2-Ethylhexyl glycidyl ether
• CAS No: 2461-15-6
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• MDL: MFCD00005141
• CID: 43010
• PubChem ID: 87569511
• Update Time: 2025-11-02

2-Ethylhexyl glycidyl ether Chemical and Physical Properties

Names and Identifiers

• 2-Ethylhexyl glycidyl ether
• 1,2-Epoxy-3-((2-ethylhexyl)oxy)propane
• 2-[[(2-Ethylhexyl)oxy]methyl]oxirane-d5
• (((2-ethylhexyl)oxy)methyl)oxirane
• (2-Ethylhexyloxy)-2,3-epoxypropane
• (2-ethylhexyloxy)oxyran-2-ylmethane
• [(2-Ethylhexyl)methyl]oxirane
• 2-(2-Ethylhexoxymethyl)oxirane
• 2-ethvlhexvlglvcidvlether
• 2-ethylhexyl glycidal ether
• 2-ethyl-hexyl glycidyl ether
• 3-(Glycidyloxymethyl)heptane
• EHGE
• glycidyl2-ethylhexylether

• MDL： MFCD00005141
• Inchi： 1S/C11H22O2/c1-3-5-6-10(4-2)7-12-8-11-9-13-11/h10-11H,3-9H2,1-2H3
• InChI Key： BBBUAWSVILPJLL-UHFFFAOYSA-N
• SMILES： CCCCC(COCC1OC1)CC

Computed Properties

• Exact Mass: 186.16200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.8

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.891 g/mL at 25 °C(lit.)
• Boiling Point: 61°C/0.3mmHg(lit.)
• Flash Point: Fahrenheit: 206.6 ° f
  Celsius: 97 ° c
  
• Refractive Index: n20/D 1.434(lit.)
• Water Partition Coefficient: <0.1 g/100 mL at 19 ºC
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidising agents, acids, bases.
• PSA: 21.76000
• LogP: 2.61820
• Solubility: Not determined

2-Ethylhexyl glycidyl ether Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H402
• Warning Statement： P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：TZ3300000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Ethylhexyl glycidyl ether

Comprehensive Guide to 2-Ethylhexyl Glycidyl Ether (CAS No. 2461-15-6): Properties, Applications, and Industry Insights

2-Ethylhexyl glycidyl ether (CAS No. 2461-15-6), often abbreviated as EHGE, is a versatile epoxy-based compound widely used in industrial and specialty chemical applications. This colorless to pale yellow liquid belongs to the family of glycidyl ethers, known for their reactive epoxide groups and compatibility with polymers. Its molecular structure combines an ethylhexyl chain with a glycidyl ether functional group, offering unique properties like low viscosity, excellent solvency, and thermal stability.

In recent years, the demand for 2-Ethylhexyl glycidyl ether has surged due to its role in formulating high-performance coatings, adhesives, and composites. Environmental regulations and the shift toward sustainable chemicals have also driven research into its eco-friendly modifications. Below, we explore its chemical properties, industrial uses, and answers to frequently searched questions like "Is 2-Ethylhexyl glycidyl ether safe?" or "How is EHGE used in epoxy resins?".

Chemical and Physical Properties
2-Ethylhexyl glycidyl ether (CAS 2461-15-6) has a molecular formula of C₁₁H₂₂O₂ and a molecular weight of 186.29 g/mol. Key characteristics include a boiling point of ~250°C, a density of 0.92 g/cm³, and a flash point above 100°C, making it suitable for high-temperature processes. Its low viscosity and hydrophobic nature enhance its utility as a reactive diluent in epoxy systems, reducing brittleness without compromising curing performance.

Industrial Applications
The primary use of EHGE lies in epoxy resin formulations, where it acts as a flexibilizer and viscosity modifier. Industries such as automotive, aerospace, and construction leverage its benefits in:
- Coatings: Improves adhesion and weather resistance in paints.
- Adhesives: Enhances bond strength and durability.
- Composite materials: Reduces shrinkage during curing.
Additionally, it serves as an intermediate in synthesizing surfactants and plasticizers, aligning with trends toward bio-based alternatives.

Safety and Handling
While 2-Ethylhexyl glycidyl ether is not classified as hazardous under standard guidelines, proper handling is essential. Users often search for "EHGE safety data sheet" or "glove compatibility for glycidyl ethers." Recommendations include using nitrile gloves, ensuring ventilation, and storing in cool, dry conditions. Recent studies focus on its biodegradability and low toxicity profile, supporting its use in green chemistry initiatives.

Market Trends and Innovations
The global market for glycidyl ether derivatives is projected to grow at 5.2% CAGR, driven by demand in renewable energy sectors (e.g., wind turbine coatings) and electronic encapsulation. Innovations include hybrid systems combining EHGE with silane modifiers for enhanced UV resistance. FAQs like "Can EHGE replace bisphenol A in epoxies?" reflect industry interest in safer alternatives.

Conclusion
2-Ethylhexyl glycidyl ether (CAS 2461-15-6) remains a critical component in advanced material science. Its balance of reactivity, stability, and environmental adaptability positions it as a key player in the evolution of high-performance polymers. For researchers and manufacturers, understanding its properties and applications is vital to leveraging its full potential in sustainable and innovative solutions.